Cas no 1904414-09-0 (1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide)

• Product name: 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide
• CAS No: 1904414-09-0
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 5991908
• PubChem ID: 92077262

1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-[2-(oxan-4-ylsulfanyl)ethyl]pyrazole-3-carboxamide
• AKOS025340167
• F6472-0843
• 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide
• 1904414-09-0
• 1,3-dimethyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-1H-pyrazole-5-carboxamide

• Inchi： 1S/C13H21N3O2S/c1-10-9-12(16(2)15-10)13(17)14-5-8-19-11-3-6-18-7-4-11/h9,11H,3-8H2,1-2H3,(H,14,17)
• InChI Key： XKFZUDOKDDVDAQ-UHFFFAOYSA-N
• SMILES： S(CCNC(C1=CC(C)=NN1C)=O)C1CCOCC1

Computed Properties

• Exact Mass: 283.13544809g/mol
• Monoisotopic Mass: 283.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide (CAS No. 1904414-09-0)

The compound 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide (CAS No. 1904414-09-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazole core with a tetrahydro-2H-pyran moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. The presence of a thioether linkage further enhances its versatility, enabling modifications for improved pharmacokinetic properties.

In recent years, the demand for heterocyclic compounds like 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide has surged due to their role in drug discovery. This compound aligns with the growing trend of fragment-based drug design, where smaller molecular fragments are optimized for binding affinity. Its carboxamide group is particularly noteworthy, as it often contributes to hydrogen bonding interactions, a critical factor in molecular recognition. Additionally, the tetrahydro-2H-pyran ring is a common motif in medicinal chemistry, known for improving solubility and metabolic stability.

The synthesis of CAS No. 1904414-09-0 involves multi-step organic reactions, including amide coupling and thioether formation. These processes are carefully optimized to ensure high yield and purity, which are essential for downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound. Its stability under various conditions has also been studied, making it a reliable candidate for further development. Researchers are exploring its potential in central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier.

From an industrial perspective, 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide is part of a broader class of small-molecule inhibitors. Its applications extend to crop protection, where it may serve as a template for designing novel pesticides. The agrochemical sector values such compounds for their target specificity and reduced environmental impact. Furthermore, its structural features are being investigated for anti-inflammatory and antimicrobial properties, aligning with the global push for new therapeutic agents.

As the scientific community continues to explore CAS No. 1904414-09-0, its relevance in high-throughput screening assays cannot be overstated. The compound's drug-like properties make it a valuable tool for identifying new biological targets. With advancements in computational chemistry, researchers can now predict its interactions with proteins more accurately, accelerating the drug discovery process. This synergy between experimental and theoretical approaches underscores the compound's potential to address unmet medical needs.

In conclusion, 1,3-dimethyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)-1H-pyrazole-5-carboxamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from pharmaceuticals to agrochemicals, highlight its importance in modern science. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable crop solutions.